Cas no 646527-71-1 (2-Pyrimidinamine,N-[4-[(4-ethyl-1-piperazinyl)methyl]phenyl]-4-[1-methyl-3-(4-methylphenyl)-1H-pyrazol-4-yl]-)

• Product Name: 2-Pyrimidinamine,N-[4-[(4-ethyl-1-piperazinyl)methyl]phenyl]-4-[1-methyl-3-(4-methylphenyl)-1H-pyrazol-4-yl]-
• CAS No: 646527-71-1
• MF: C₂₈H₃₃N₇
• MW: 467.608525037766
• CID: 419465
• Update Time: 2024-01-29

2-Pyrimidinamine,N-[4-[(4-ethyl-1-piperazinyl)methyl]phenyl]-4-[1-methyl-3-(4-methylphenyl)-1H-pyrazol-4-yl]- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrimidinamine,N-[4-[(4-ethyl-1-piperazinyl)methyl]phenyl]-4-[1-methyl-3-(4-methylphenyl)-1H-pyrazol-4-yl]-
• 2-Pyrimidinamine, N-[4-[(4-ethyl-1-piperazinyl)methyl]phenyl]-4-[1-methyl-3-(4-methylphenyl)-1H-pyrazol-4-yl]-

• Inchi： 1S/C28H33N7/c1-4-34-15-17-35(18-16-34)19-22-7-11-24(12-8-22)30-28-29-14-13-26(31-28)25-20-33(3)32-27(25)23-9-5-21(2)6-10-23/h5-14,20H,4,15-19H2,1-3H3,(H,29,30,31)
• InChI Key： PFHOSYWNIMSSRR-UHFFFAOYSA-N
• SMILES： C1(NC2=CC=C(CN3CCN(CC)CC3)C=C2)=NC=CC(C2=CN(C)N=C2C2=CC=C(C)C=C2)=N1

Computed Properties

• Exact Mass: 467.28009

Experimental Properties

• Density: 1.20±0.1 g/cm3(Predicted)
• Boiling Point: 632.4±65.0 °C(Predicted)
• PSA: 62.11
• pka: 7.81±0.10(Predicted)